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Compound of Interest

Compound Name: AQ148

Cat. No.: B1667581 Get Quote

In the dynamic landscape of drug discovery and development, the synthesis and handling of

novel chemical entities are routine. While these compounds hold the promise of therapeutic

breakthroughs, they also present the challenge of safe management and disposal, particularly

when comprehensive safety data is not yet available. This guide provides essential safety and

logistical information for the proper disposal of the research compound designated as AQ148
(CAS Number: 178820-70-7), emphasizing best practices in the absence of a complete Safety

Data Sheet (SDS).

Physicochemical Properties of AQ148
While a comprehensive, experimentally verified dataset for AQ148 is not publicly available,

computational predictions for the compound with CAS number 178820-70-7 offer some insight

into its physical and chemical properties. These predicted values should be treated as

estimates and handled with the appropriate caution in a laboratory setting.
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Property Predicted Value

Molecular Formula C₃₀H₃₇N₃O₄

Molecular Weight 503.64 g/mol

Boiling Point Not Available

Density Not Available

pKa Not Available

Storage Temperature 2-8°C (Recommended)

General Handling and Personal Protective
Equipment (PPE)
Given the uncharacterized nature of AQ148, it is imperative to handle it as a potentially

hazardous substance. All personnel should adhere to strict safety protocols to minimize

exposure risk.

Engineering Controls: All handling of AQ148, including weighing, reconstitution, and

aliquoting, should be performed in a certified chemical fume hood to prevent the inhalation of

any aerosols or particulates.

Personal Protective Equipment: A standard PPE protocol for handling potent compounds

should be followed:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Body Protection: A full-length laboratory coat should be worn and kept fastened.

Proper Disposal Procedures for AQ148
The disposal of uncharacterized research compounds like AQ148 must be conducted in

accordance with all institutional, local, and national regulations for hazardous waste. The

following step-by-step procedure outlines a general workflow for its safe disposal.
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Waste Identification and Segregation:

All waste materials contaminated with AQ148, including unused compound, solutions,

contaminated labware (e.g., pipette tips, tubes), and personal protective equipment, must

be treated as hazardous waste.

This waste should be segregated from other laboratory waste streams to prevent

unintentional reactions and to ensure proper disposal.

Waste Collection:

Solid Waste: Collect contaminated solids in a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.

Liquid Waste: Collect liquid waste containing AQ148 in a separate, compatible, and clearly

labeled hazardous waste container. Avoid mixing with other solvent waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "AQ148," the CAS number "178820-70-7," and the primary

hazard(s) (if known, otherwise state "Hazard Not Fully Characterized"). The date of

accumulation and the name of the generating laboratory should also be included.

Storage:

Store sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from ignition sources

and incompatible materials.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of AQ148 down the drain or in the regular

trash.
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Logical Workflow for Safe Disposal of an
Uncharacterized Chemical
The following diagram illustrates the decision-making and procedural flow for the safe and

compliant disposal of a novel research compound such as AQ148.
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Caption: A logical workflow for the proper disposal of the uncharacterized research compound

AQ148.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Novel Compound
AQ148: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667581#aq148-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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